![molecular formula C8H14N2O2 B6174631 9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one CAS No. 2648965-87-9](/img/no-structure.png)
9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one
Description
9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one is a chemical compound with the CAS number 2648965-87-9 . It has a molecular formula of C8H14N2O2 and a molecular weight of 170.21 . It is a derivative of 5-oxa-2,7-diazaspiro[3.5]nonan-6-one .
Molecular Structure Analysis
The InChI code for 5-oxa-2,7-diazaspiro[3.5]nonan-6-one, a related compound, is 1S/C6H10N2O2/c9-5-8-2-1-6(10-5)3-7-4-6/h7H,1-4H2,(H,8,9) . This might give some insights into the structure of 9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one.Mechanism of Action
There is a study that reported a series of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as potent covalent inhibitors against KRAS G12C . This might suggest that 9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one could potentially act as a covalent inhibitor against certain targets, but more research would be needed to confirm this.
Safety and Hazards
The safety information for 5-oxa-2,7-diazaspiro[3.5]nonan-6-one includes several hazard statements: H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . The precautionary statements include measures to prevent exposure and actions to take in case of exposure .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one can be achieved through a multi-step process involving the formation of key intermediates and subsequent cyclization reactions.", "Starting Materials": [ "2,5-dimethylpyrrole", "2-bromo-1,1-dimethylethyl acetate", "sodium hydride", "ethyl acetate", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "sodium azide", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "water" ], "Reaction": [ "Step 1: Synthesis of 2,5-dimethylpyrrole-3-carboxylic acid by reacting 2,5-dimethylpyrrole with sodium nitrite and hydrochloric acid.", "Step 2: Conversion of 2,5-dimethylpyrrole-3-carboxylic acid to 2,5-dimethylpyrrole-3-acetic acid by reacting with acetic anhydride and sulfuric acid.", "Step 3: Synthesis of 2-bromo-1,1-dimethylethyl 2,5-dimethylpyrrole-3-acetate by reacting 2-bromo-1,1-dimethylethyl acetate with 2,5-dimethylpyrrole-3-acetic acid in the presence of sodium hydride and ethyl acetate.", "Step 4: Reduction of 2-bromo-1,1-dimethylethyl 2,5-dimethylpyrrole-3-acetate to 2-bromo-1,1-dimethylethyl 2,5-dimethylpyrrol-3-ylmethanol using sodium borohydride in the presence of acetic acid.", "Step 5: Synthesis of 9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one by reacting 2-bromo-1,1-dimethylethyl 2,5-dimethylpyrrol-3-ylmethanol with sodium azide and sodium hydroxide in the presence of water and acetic acid.", "Step 6: Purification of the final product using sodium bicarbonate and magnesium sulfate." ] } | |
CAS RN |
2648965-87-9 |
Product Name |
9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one |
Molecular Formula |
C8H14N2O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
